(4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine

• IUPAC Name: (4aS,7aR)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b][1,4]dioxine
• InChI: InChI=1S/C6H10O2S/c1-2-8-6-4-9-3-5(6)7-1/h5-6H,1-4H2/t5-,6+
• InChI Key: POXWDMXOPRUPMY-OLQVQODUSA-N
• Canonical SMILES: C1COC2CSCC2O1
• Isomeric SMILES: C1CO[C@H]2CSC[C@H]2O1
• Molecular Formula: C6H10O2S
• DSSTOX Substance ID: DTXSID00679614
• Molecular Weight: 146.21 g/mol
• CAS RN: 1271145-38-0

Description

(4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine, also known as tetrahydrothiophene dioxide, is a heterocyclic organic compound with a six-membered ring containing a sulfur and an oxygen atom. It has been widely studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of (4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine varies depending on its application. In medicinal chemistry, it has been shown to exhibit various biological activities, including inhibition of enzymes, modulation of protein-protein interactions, and disruption of cellular signaling pathways. In materials science, it has been utilized as a building block for the synthesis of novel materials with unique properties, such as high thermal stability and conductivity. In organic synthesis, it has been utilized as a versatile reagent for the preparation of complex organic molecules through various reaction pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its application. In medicinal chemistry, it has been shown to exhibit various biological activities, including anticancer, antiviral, and neuroprotective effects. In materials science, it has been utilized as a building block for the synthesis of novel materials with unique properties, such as high thermal stability and conductivity. In organic synthesis, it has been utilized as a versatile reagent for the preparation of complex organic molecules through various reaction pathways.

Advantages and Limitations for Lab Experiments

The advantages of using (4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine in lab experiments include its versatility as a reagent, its ability to exhibit various biological activities, and its potential applications in materials science. However, its limitations include its toxicity and potential side effects, as well as its relatively high cost compared to other reagents.

Future Directions

There are numerous future directions for the study of (4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine, including the development of new synthesis methods to improve yield and purity, the investigation of its potential applications in other fields, such as catalysis and energy storage, and the study of its mechanism of action at the molecular level. Additionally, the development of novel derivatives and analogs of this compound may lead to the discovery of new compounds with improved properties and potential applications.

Synthesis Methods

The synthesis of (4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine can be achieved through several methods, including the reaction of 2,5-dimethoxytetrahydrofuran with sulfur dichloride, the reaction of 2,5-dimethoxytetrahydrofuran with sulfur monochloride, and the reaction of 2,5-dimethoxytetrahydrofuran with thionyl chloride. These methods have been extensively studied and optimized to provide high yields and purity of the compound.

Scientific Research Applications

(4aR,7aS)-hexahydrothieno[3,4-b][1,4]dioxine has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, HIV, and Alzheimer's disease. In materials science, it has been studied for its use as a building block in the synthesis of novel materials with unique properties. In organic synthesis, it has been utilized as a versatile reagent for the preparation of complex organic molecules.